Cas no 892258-00-3 (3-{6-4-(4-fluorophenyl)piperazin-1-yl-6-oxohexyl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione)

• Product Name: 3-{6-4-(4-fluorophenyl)piperazin-1-yl-6-oxohexyl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione
• CAS No: 892258-00-3
• MF: C₂₂H₂₅FN₄O₃S
• MW: 444.522307157516
• CID: 6152667
• PubChem ID: 4650078
• Update Time: 2025-06-14

3-{6-4-(4-fluorophenyl)piperazin-1-yl-6-oxohexyl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-{6-4-(4-fluorophenyl)piperazin-1-yl-6-oxohexyl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione
• CCG-27143
• 892258-00-3
• 3-(6-(4-(4-fluorophenyl)piperazin-1-yl)-6-oxohexyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 3-[6-[4-(4-fluorophenyl)piperazin-1-yl]-6-oxohexyl]-1H-thieno[3,2-d]pyrimidine-2,4-dione
• AKOS001775257
• F0921-5498

• Inchi： 1S/C22H25FN4O3S/c23-16-5-7-17(8-6-16)25-11-13-26(14-12-25)19(28)4-2-1-3-10-27-21(29)20-18(9-15-31-20)24-22(27)30/h5-9,15H,1-4,10-14H2,(H,24,30)
• InChI Key： ARVCNSCIIOAHPO-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C(N2)=O)CCCCCC(N1CCN(C2C=CC(=CC=2)F)CC1)=O)=O

Computed Properties

• Exact Mass: 444.16314001g/mol
• Monoisotopic Mass: 444.16314001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Additional information on 3-{6-4-(4-fluorophenyl)piperazin-1-yl-6-oxohexyl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione

Comprehensive Overview of 3-{6-4-(4-fluorophenyl)piperazin-1-yl-6-oxohexyl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione (CAS No. 892258-00-3)

The compound 3-{6-4-(4-fluorophenyl)piperazin-1-yl-6-oxohexyl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione, identified by its CAS No. 892258-00-3, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical research. Its intricate structure combines a thienopyrimidine core with a piperazine moiety, linked via a hexyl spacer. This unique architecture has garnered attention in medicinal chemistry, particularly in the development of targeted therapies for neurological and metabolic disorders.

Recent advancements in drug discovery have highlighted the importance of fluorophenyl-containing compounds due to their enhanced bioavailability and metabolic stability. The presence of the 4-fluorophenyl group in this molecule suggests potential applications in modulating receptor interactions, a topic frequently searched by researchers exploring GPCR-targeted drugs and kinase inhibitors. Computational studies indicate that the thieno[3,2-d]pyrimidine-2,4-dione scaffold may exhibit preferential binding to certain enzymatic pockets, making it a candidate for further investigation in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the 6-oxohexyl linker in this compound offers interesting possibilities for structural modifications. Researchers investigating prodrug strategies or bioconjugation techniques often search for such flexible spacers that can improve pharmacokinetic properties. The molecule's piperazin-1-yl moiety is particularly noteworthy, as this nitrogen-containing heterocycle frequently appears in FDA-approved drugs, especially those targeting the central nervous system.

The growing interest in personalized medicine and precision therapeutics has led to increased scrutiny of compounds like 892258-00-3. Pharmaceutical scientists are actively exploring how such molecules might contribute to the development of selective enzyme modulators or allosteric regulators. Recent publications in high-impact journals have discussed similar structures in the context of neurodegenerative disease research, a field that continues to attract substantial research funding and public interest.

Analytical characterization of this compound presents several interesting challenges and opportunities. The thienopyrimidine core exhibits distinctive UV absorption characteristics, while the fluorophenyl group contributes unique NMR signatures. These properties make the molecule particularly suitable for biophysical studies and ligand-binding assays, topics that frequently appear in scientific literature searches related to drug discovery.

In the context of current pharmaceutical trends, the structural features of 3-{6-4-(4-fluorophenyl)piperazin-1-yl-6-oxohexyl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione align well with the search for multi-target directed ligands (MTDLs). This approach, which has gained prominence in addressing complex diseases like Alzheimer's and diabetes, often incorporates molecules with hybrid architectures similar to this compound. The presence of both hydrogen bond donors and acceptors in its structure suggests potential for forming multiple interactions with biological targets.

From a formulation perspective, the physicochemical properties of CAS No. 892258-00-3 warrant careful consideration. Its moderate lipophilicity, influenced by the fluorophenyl and piperazine components, may impact solubility profiles—a key concern frequently searched by pharmaceutical formulation scientists. Recent advances in nanoparticle drug delivery and cocrystal engineering could potentially address any formulation challenges associated with this compound.

The scientific community's growing focus on green chemistry principles has implications for the synthesis and application of such specialized compounds. Researchers are increasingly searching for atom-economical synthetic routes to complex molecules like thieno[3,2-d]pyrimidine-2,4-dione derivatives. The structural complexity of this particular compound presents opportunities for developing novel catalytic methodologies that could have broader applications in medicinal chemistry.

In conclusion, 3-{6-4-(4-fluorophenyl)piperazin-1-yl-6-oxohexyl}-1H,2H,3H,4H-thieno3,2-dpyrimidine-2,4-dione (CAS No. 892258-00-3) represents a fascinating case study in contemporary drug discovery. Its hybrid architecture incorporates several pharmacologically privileged structures, making it a valuable subject for ongoing research in hit-to-lead optimization and molecular pharmacology. As the pharmaceutical industry continues to evolve toward more targeted therapies, compounds with such well-designed structural features will likely remain at the forefront of innovative drug development efforts.